2-(4-Methylphenyl)imidazo[2,1-b][1,3]benzothiazole

• IUPAC Name: 2-(4-methylphenyl)imidazo[2,1-b][1,3]benzothiazole
• InChI: InChI=1S/C16H12N2S/c1-11-6-8-12(9-7-11)13-10-18-14-4-2-3-5-15(14)19-16(18)17-13/h2-10H,1H3
• InChI Key: DNVNCTMGCFFMME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C4=CC=CC=C4SC3=N2
• Molecular Formula: C16H12N2S
• Molecular Weight: 264.3 g/mol

Description

“2-(4-Methylphenyl)imidazo[2,1-b][1,3]benzothiazole” is a derivative of imidazo[2,1-b][1,3]benzothiazole. Imidazothiazoles are a class of chemical compounds containing a bicyclic heterocycle (a double ring system) consisting of an imidazole ring fused to a thiazole ring.

Synthesis Analysis

The synthesis of 7-substituted-2-(4-substitutedphenyl)imidazo[2,1-b][1,3]benzothiazoles, which includes “2-(4-Methylphenyl)imidazo[2,1-b][1,3]benzothiazole”, has been reported. These compounds were synthesized from 6-substituted-1,3-benzothiazol-2-amine.

Molecular Structure Analysis

The molecular structure of “2-(4-Methylphenyl)imidazo[2,1-b][1,3]benzothiazole” is characterized by spectroscopic characterizations.

Scientific Research Applications

Studies on imidazo[2,1-b][1,3]benzothiazole derivatives as new radiosensitizers

This research explores the synthesis and characterization of 7-substituted-2-(4-substitutedphenyl)imidazo[2,1-b][1,3]benzothiazoles, particularly noting their effective use as radiosensitizers and anticarcinogenic compounds. These compounds exhibited significant in vitro anticancer activity against specific cancer cell lines, including human liver cancer Hep G2 and melanoma cell lines. They also showed potential as radiosensitizers, enhancing the effectiveness of radiation therapy in treating certain cancers (Majalakere et al., 2020).

Antimicrobial and Antibacterial Activity

Synthesis and Antibacterial Activity of a Novel Series of 2,3‐Diaryl‐substituted‐imidazo(2,1‐b)‐benzothiazole Derivatives

Benzothiazole and imidazole compounds are known for their wide spectrum of bioactivities. This study synthesized a novel series of 2,3‐diaryl‐substituted imidazo(2,1‐b)‐benzothiazoles and evaluated their in‐vitro antibacterial activity against various bacteria. The results highlighted that most compounds demonstrated comparable activity to the standard ampicillin against specific bacteria strains (Palkar et al., 2010).

Application in Alzheimer's Disease Imaging

Synthesis and evaluation of 11C-labeled imidazo[2,1-b]benzothiazoles (IBTs) as PET tracers for imaging β-amyloid plaques in Alzheimer's disease

This study presented a series of (11)C-labeled imidazo[2,1-b]benzothiazoles (IBTs) as potential tracers for imaging cerebral β-amyloid (Aβ) deposits in Alzheimer's disease patients through positron emission tomography (PET). The research identified compounds with high binding affinity for Aβ and demonstrated their utility in detecting Aβ plaques with high sensitivity, presenting them as promising agents for PET imaging in Alzheimer's disease (Yousefi et al., 2011).

Mechanism of Action

The compound has shown considerable in vitro anticancer activity against the Hep G2 cell line. The presence of sulfonamide in combination with methoxy substitution enhanced DNA fragmentation, thereby acting as an effective derivative for hepatocellular carcinoma.

Future Directions

The future directions for “2-(4-Methylphenyl)imidazo[2,1-b][1,3]benzothiazole” could involve further exploration of its anticancer properties and potential applications in cancer treatment.